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  4. 2-[[3-Cyano-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl]sulfanyl]-N-(3,4-difluorophenyl)acetamide
2-[[3-Cyano-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl]sulfanyl]-N-(3,4-difluorophenyl)acetamide 2-[[3-Cyano-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl]sulfanyl]-N-(3,4-difluorophenyl)acetamide
Brand Name: Vulcanchem
CAS No.: 626228-75-9
VCID: VC0460722
InChI: InChI=1S/C21H18F5N3OS/c22-15-8-7-12(9-16(15)23)28-18(30)11-31-20-14(10-27)19(21(24,25)26)13-5-3-1-2-4-6-17(13)29-20/h7-9H,1-6,11H2,(H,28,30)
SMILES: C1CCCC2=C(CC1)C(=C(C(=N2)SCC(=O)NC3=CC(=C(C=C3)F)F)C#N)C(F)(F)F
Molecular Formula: C21H18F5N3OS
Molecular Weight: 455.4g/mol

2-[[3-Cyano-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl]sulfanyl]-N-(3,4-difluorophenyl)acetamide

CAS No.: 626228-75-9

Main Products

VCID: VC0460722

Molecular Formula: C21H18F5N3OS

Molecular Weight: 455.4g/mol

2-[[3-Cyano-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl]sulfanyl]-N-(3,4-difluorophenyl)acetamide - 626228-75-9

CAS No. 626228-75-9
Product Name 2-[[3-Cyano-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl]sulfanyl]-N-(3,4-difluorophenyl)acetamide
Molecular Formula C21H18F5N3OS
Molecular Weight 455.4g/mol
IUPAC Name 2-[[3-cyano-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl]sulfanyl]-N-(3,4-difluorophenyl)acetamide
Standard InChI InChI=1S/C21H18F5N3OS/c22-15-8-7-12(9-16(15)23)28-18(30)11-31-20-14(10-27)19(21(24,25)26)13-5-3-1-2-4-6-17(13)29-20/h7-9H,1-6,11H2,(H,28,30)
Standard InChIKey DSXQJWYVLLJQFW-UHFFFAOYSA-N
SMILES C1CCCC2=C(CC1)C(=C(C(=N2)SCC(=O)NC3=CC(=C(C=C3)F)F)C#N)C(F)(F)F
Canonical SMILES C1CCCC2=C(CC1)C(=C(C(=N2)SCC(=O)NC3=CC(=C(C=C3)F)F)C#N)C(F)(F)F
PubChem Compound 4525339
Last Modified Nov 13 2021
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